N-[(oxolan-2-yl)methyl]-4-{[3-(trifluoromethyl)benzenesulfonamido]methyl}benzamide

Specification

• CAS No.: 690245-24-0
• Molecular Formula: C20H21F3N2O4S
• Molecular Weight: 442.45
• IUPAC Name: N-(oxolan-2-ylmethyl)-4-[[[3-(trifluoromethyl)phenyl]sulfonylamino]methyl]benzamide
• Standard InChI: InChI=1S/C20H21F3N2O4S/c21-20(22,23)16-3-1-5-18(11-16)30(27,28)25-12-14-6-8-15(9-7-14)19(26)24-13-17-4-2-10-29-17/h1,3,5-9,11,17,25H,2,4,10,12-13H2,(H,24,26)
• Standard InChI Key: RUXOEWHNVXSAIX-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)CNS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F

Introduction

N-[(oxolan-2-yl)methyl]-4-{[3-(trifluoromethyl)benzenesulfonamido]methyl}benzamide is a complex organic compound that combines various functional groups, including an oxolan (tetrahydrofuran) moiety, a trifluoromethyl group, and a benzenesulfonamide group. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and synthetic versatility.

Synthesis and Preparation

The synthesis of N-[(oxolan-2-yl)methyl]-4-{[3-(trifluoromethyl)benzenesulfonamido]methyl}benzamide likely involves multiple steps, including:

• Preparation of the oxolan-2-ylmethylamine: This can be achieved through the reaction of oxolan-2-ylmethyl halides with ammonia or amines.

• Synthesis of the 3-(trifluoromethyl)benzenesulfonyl chloride: This involves the reaction of 3-(trifluoromethyl)benzene with chlorosulfonic acid.

• Coupling reactions: The final step would involve coupling the oxolan-2-ylmethylamine with the benzenesulfonyl chloride derivative in the presence of a base.

Potential Applications

Given its structural components, N-[(oxolan-2-yl)methyl]-4-{[3-(trifluoromethyl)benzenesulfonamido]methyl}benzamide may have applications in:

• Pharmaceuticals: The presence of a benzenesulfonamide group suggests potential antibacterial or anti-inflammatory activities.

• Chemical Research: The compound's unique structure makes it a candidate for studying electronic effects and molecular interactions.

Research Findings and Challenges

While specific research findings on this compound are not detailed in the available sources, compounds with similar structures have been studied for their biological activities and synthetic challenges. The trifluoromethyl group, for instance, is known to enhance the stability and lipophilicity of molecules, which can be beneficial in drug design.